Cas no 2503203-91-4 (1-(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methanamine dihydrochloride)

• Product Name: 1-(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methanamine dihydrochloride
• CAS No: 2503203-91-4
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• MDL: MFCD32859439
• CID: 5327736
• PubChem ID: 163343110
• Update Time: 2025-10-31

1-(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinemethanamine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:2)
• 1-(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methanamine dihydrochloride

• MDL： MFCD32859439
• Inchi： 1S/C10H15N3.ClH/c1-7-8-4-2-3-5-9(8)13-10(6-11)12-7;/h2-6,11H2,1H3;1H
• InChI Key： PQXRHGJXUWELLP-UHFFFAOYSA-N
• SMILES： CC1N=C(CN)N=C2CCCCC=12.Cl

Additional information on 1-(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methanamine dihydrochloride

Recent Advances in the Study of 1-(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methanamine Dihydrochloride (CAS: 2503203-91-4)

The compound 1-(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methanamine dihydrochloride (CAS: 2503203-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrahydroquinazoline scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process starting from commercially available precursors, with a focus on minimizing impurities and enhancing stereochemical purity. This advancement is critical for ensuring the compound's suitability for preclinical and clinical studies.

Pharmacological evaluations have revealed that 1-(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methanamine dihydrochloride exhibits potent activity as an inhibitor of specific kinase enzymes implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated nanomolar affinity for these targets, with selectivity profiles that suggest a reduced risk of off-target effects. These findings were further corroborated by in vivo studies, where the compound showed efficacy in reducing tumor growth in murine models, highlighting its potential as a lead candidate for cancer therapy.

Additionally, recent investigations into the compound's pharmacokinetic properties have provided encouraging data. The dihydrochloride salt form enhances solubility and bioavailability, addressing a common challenge in drug development. Stability studies under various pH conditions and in simulated biological fluids indicate that the compound remains stable, which is a positive indicator for its formulation into oral or injectable dosage forms.

Despite these promising results, challenges remain. Researchers have noted the need for further toxicological studies to fully assess the safety profile of this compound. Preliminary data suggest a favorable toxicity profile, but comprehensive evaluations, including long-term exposure studies, are necessary to confirm these observations. Moreover, the potential for drug-drug interactions and metabolic pathways must be elucidated to guide future clinical trials.

In conclusion, 1-(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methanamine dihydrochloride represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features, combined with promising pharmacological and pharmacokinetic properties, position it as a viable candidate for further development. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.